2-Amino-4-(3-ethoxy-4-propoxyphenyl)-4a,5,6,7-tetrahydro-1,3,3(4H)-naphthalenetricarbonitrile
2-Amino-4-(3-ethoxy-4-propoxyphenyl)-4a,5,6,7-tetrahydro-1,3,3(4H)-naphthalenetricarbonitrile
Brand Name:
Vulcanchem
CAS No.:
459155-41-0
VCID:
VC0459290
InChI:
InChI=1S/C24H26N4O2/c1-3-11-30-20-10-9-16(12-21(20)29-4-2)22-18-8-6-5-7-17(18)19(13-25)23(28)24(22,14-26)15-27/h7,9-10,12,18,22H,3-6,8,11,28H2,1-2H3/t18-,22+/m0/s1
SMILES:
CCCOC1=C(C=C(C=C1)C2C3CCCC=C3C(=C(C2(C#N)C#N)N)C#N)OCC
Molecular Formula:
C24H26N4O2
Molecular Weight:
402.5g/mol
2-Amino-4-(3-ethoxy-4-propoxyphenyl)-4a,5,6,7-tetrahydro-1,3,3(4H)-naphthalenetricarbonitrile
CAS No.: 459155-41-0
Main Products
VCID: VC0459290
Molecular Formula: C24H26N4O2
Molecular Weight: 402.5g/mol
| CAS No. | 459155-41-0 |
|---|---|
| Product Name | 2-Amino-4-(3-ethoxy-4-propoxyphenyl)-4a,5,6,7-tetrahydro-1,3,3(4H)-naphthalenetricarbonitrile |
| Molecular Formula | C24H26N4O2 |
| Molecular Weight | 402.5g/mol |
| IUPAC Name | (4S,4aR)-2-amino-4-(3-ethoxy-4-propoxyphenyl)-4a,5,6,7-tetrahydro-4H-naphthalene-1,3,3-tricarbonitrile |
| Standard InChI | InChI=1S/C24H26N4O2/c1-3-11-30-20-10-9-16(12-21(20)29-4-2)22-18-8-6-5-7-17(18)19(13-25)23(28)24(22,14-26)15-27/h7,9-10,12,18,22H,3-6,8,11,28H2,1-2H3/t18-,22+/m0/s1 |
| Standard InChIKey | FPFKBQOPKGYXOF-PGRDOPGGSA-N |
| Isomeric SMILES | CCCOC1=C(C=C(C=C1)[C@@H]2[C@H]3CCCC=C3C(=C(C2(C#N)C#N)N)C#N)OCC |
| SMILES | CCCOC1=C(C=C(C=C1)C2C3CCCC=C3C(=C(C2(C#N)C#N)N)C#N)OCC |
| Canonical SMILES | CCCOC1=C(C=C(C=C1)C2C3CCCC=C3C(=C(C2(C#N)C#N)N)C#N)OCC |
| PubChem Compound | 1600579 |
| Last Modified | Nov 11 2021 |
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